Cas no 56355-51-2 (5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester)

5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester structure
56355-51-2 structure
Product Name:5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester
CAS No:56355-51-2
MF:C12H11NO3S
MW:249.285641908646
CID:1598490
PubChem ID:13106142
Update Time:2025-04-21

5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester
    • UGZLGCRHVXYZGB-UHFFFAOYSA-N
    • ethyl 2-phenoxythiazole-5-carboxylate
    • ethyl 2-phenoxy-5-thiazolecarboxylate
    • 56355-51-2
    • ethyl 2-phenoxy-thiazole-5-carboxylate
    • SCHEMBL1680800
    • DB-087376
    • 2-Phenoxy-thiazole-5-carboxylic acid ethyl ester
    • Inchi: 1S/C12H11NO3S/c1-2-15-11(14)10-8-13-12(17-10)16-9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: UGZLGCRHVXYZGB-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1C(=O)OCC)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 249.04603
  • Monoisotopic Mass: 249.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 48.42

5-Thiazolecarboxylic acid, 2-phenoxy-, ethyl ester Related Literature

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